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Compound of Interest

Compound Name: Boc-L-Ala-OH-2-13C

Cat. No.: B12061331 Get Quote

An In-Depth Technical Guide to Boc-L-Ala-OH-2-13C

For researchers, scientists, and drug development professionals, stable isotope-labeled

compounds are indispensable tools. This guide focuses on N-(tert-Butoxycarbonyl)-L-alanine-

2-¹³C (Boc-L-Ala-OH-2-¹³C), a protected and isotopically labeled form of the amino acid L-

alanine. Its unique properties make it a valuable asset in a variety of research applications,

from peptide synthesis to metabolic studies.

Core Compound Specifications
A clear understanding of the fundamental properties of Boc-L-Ala-OH-2-¹³C is crucial for its

effective application. The key quantitative data for this compound, as well as its unlabeled

counterpart, are summarized below for easy reference and comparison.

Property Boc-L-Ala-OH-2-¹³C Boc-L-Ala-OH (Unlabeled)

CAS Number 201612-65-9[1] 15761-38-3[1][2]

Molecular Weight 190.20 g/mol 189.21 g/mol [3]

Linear Formula CH₃¹³CH(NH-Boc)CO₂H CH₃CH[NHCO₂C(CH₃)₃]CO₂H

Synonyms

N-(tert-Butoxycarbonyl)-L-

alanine-2-¹³C, L-Alanine-2-¹³C,

N-t-Boc derivative

N-(tert-Butoxycarbonyl)-L-

alanine, Boc-L-alanine[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12061331?utm_src=pdf-interest
https://www.benchchem.com/product/b12061331?utm_src=pdf-body
https://isotope.com/l-alanine-n-t-boc-13c-clm-2011-group
https://isotope.com/l-alanine-n-t-boc-13c-clm-2011-group
https://www.scbt.com/p/boc-ala-oh-15761-38-3
https://www.fishersci.ca/shop/products/n-tert-butoxycarbonyl-l-alanine-tci-america-2/p-7118902
https://www.scbt.com/p/boc-ala-oh-15761-38-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12061331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Development
Stable isotope-labeled amino acids like Boc-L-Ala-OH-2-¹³C are powerful tools in various

scientific disciplines.[4] The incorporation of the ¹³C isotope allows for the precise tracking and

quantification of molecules in complex biological systems without the need for radioactive

materials.[4][5]

Key Application Areas:

Metabolic Tracing and Flux Analysis: In metabolomics, ¹³C-labeled amino acids serve as

tracers to elucidate metabolic pathways.[5][6] By introducing Boc-L-Ala-OH-2-¹³C into a

biological system, researchers can track the fate of the carbon atom through various

metabolic reactions using techniques like mass spectrometry and NMR, providing insights

into cellular metabolism in both healthy and diseased states.[6][7]

Proteomics and Protein Quantification: While ¹⁵N labeling is common in proteomics, ¹³C-

labeled amino acids are also utilized, particularly in Stable Isotope Labeling by Amino Acids

in Cell culture (SILAC) experiments, to differentiate and quantify proteins from different cell

populations.[5][6]

Drug Discovery and Development: This compound is valuable in drug metabolism and

pharmacokinetic (DMPK) studies.[5] By using the labeled version of a molecule or a building

block, researchers can trace its absorption, distribution, metabolism, and excretion (ADME)

profile within an organism.[7]

Peptide Synthesis: As a Boc-protected amino acid, this compound is a fundamental building

block in solid-phase peptide synthesis (SPPS).[8][9] The Boc group protects the amino

terminus, allowing for the controlled, sequential addition of amino acids to build a peptide

chain.[8] The ¹³C label can be used to study the structure, dynamics, and interactions of the

resulting peptide.

Experimental Protocols and Methodologies
The following sections outline generalized experimental protocols where Boc-L-Ala-OH-2-¹³C

would be a key reagent.

General Synthesis of N-(tert-Butoxycarbonyl)-L-alanine
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The synthesis of the Boc-protected alanine is a foundational step. A general procedure involves

the reaction of L-alanine with di-tert-butyl dicarbonate ((Boc)₂O) under basic conditions.

Materials:

(S)-2-aminopropanoic acid (L-alanine)

Sodium hydroxide (NaOH)

Deionized water

Tetrahydrofuran (THF)

Di-tert-butyl dicarbonate ((Boc)₂O)

Petroleum ether

4 M Hydrochloric acid (HCl)

Ethyl acetate (EtOAc)

Saturated brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

A suspension of L-alanine in water is prepared and cooled to 0°C.

Sodium hydroxide is added, followed by THF and (Boc)₂O.

The solution is stirred at room temperature for approximately 17 hours.

The reaction mixture is extracted with petroleum ether to remove impurities.

The aqueous layer is acidified to a pH of 1 with 4 M HCl.

The product, Boc-L-Ala-OH, is then extracted from the acidic aqueous layer using ethyl

acetate.
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The combined organic phases are washed with a saturated brine solution, dried over

anhydrous Na₂SO₄, and concentrated under vacuum to yield the final product.[10]

Note: To synthesize the ¹³C-labeled version, one would start with L-Alanine-2-¹³C.

Workflow for ¹³C-Tracer Experiments in Cell Culture
This workflow illustrates how Boc-L-Ala-OH-2-¹³C can be used to study metabolic pathways in

a cellular context.

Preparation Experiment Analysis

Prepare ¹³C-free cell culture medium Supplement medium with
Boc-L-Ala-OH-2-¹³C

Culture cells in labeled medium
for a defined period

Harvest cells at
various time points Extract metabolites Analyze by Mass Spectrometry

or NMR
Data Processing and

Metabolic Flux Analysis

Click to download full resolution via product page

Caption: Workflow for a ¹³C metabolic tracer experiment.

Logical Flow of Boc-Protected Solid-Phase Peptide
Synthesis (SPPS)
This diagram outlines the key steps in using a Boc-protected amino acid like Boc-L-Ala-OH-2-

¹³C to synthesize a peptide.
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Peptide Elongation Cycle

1. Deprotection:
Remove Boc group with TFA

2. Neutralization:
Use base to neutralize

the N-terminus

3. Coupling:
Add next Boc-amino acid

(e.g., Boc-L-Ala-OH-2-¹³C)

4. Wash:
Remove excess reagents

Repeat for next amino acid

Final Deprotection

Start with resin-bound
first amino acid

Cleave peptide from resin

Click to download full resolution via product page

Caption: Logical steps of a Boc-SPPS elongation cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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